BENGHE Foundational & Exploratory

Check Availability & Pricing

The Discovery and Isolation of
Isodihydrofutoquinol B: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isodihydrofutoquinol B

Cat. No.: B12390039

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isodihydrofutoquinol B is a naturally occurring neolignan that has garnered scientific interest
due to its potential neuroprotective properties. This technical guide provides a comprehensive
overview of the discovery, isolation, and characterization of Isodihydrofutoquinol B, with a
focus on detailed experimental protocols and quantitative data. Additionally, it explores the
potential signaling pathways involved in its biological activity, offering valuable insights for
researchers in natural product chemistry and drug development.

Discovery and Natural Sources

Isodihydrofutoquinol B has been isolated from several species of the Piper genus, a
testament to the rich chemical diversity of this plant family. Initial discovery and subsequent
isolations have been reported from the following sources:

» Piper kadsura(Choisy) Ohwi: The stems of this plant have been identified as a source of
Isodihydrofutoquinol B, where it co-occurs with other neolignans and amide alkaloids.[1][2]

» Piper wightiiMig.: Lignans and neolignans, including Isodihydrofutoquinol B, have been
isolated from the stems and fruits of this species.
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o Piper schmidtiiHook.f.: The leaves and stems of this plant also contain
Isodihydrofutoquinol B.

Physicochemical Properties

A summary of the key physicochemical properties of Isodihydrofutoquinol B is presented in
the table below.

Property Value Reference
CAS Number 62499-71-2

Molecular Formula C21H2405

Molecular Weight 356.41 g/mol

Physical Description oil

Purity =>98% (Commercially available)

Experimental Protocols: Isolation and Purification

The following sections detail the experimental methodologies for the extraction, isolation, and
purification of Isodihydrofutoquinol B from its natural sources. The protocols are based on
published literature and represent standard techniques in natural product chemistry.

General Experimental Workflow

The isolation of Isodihydrofutoquinol B typically follows a multi-step process involving
extraction, fractionation, and chromatography. A generalized workflow is depicted in the
diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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